3-(Cyanomethyl)benzonitrile

• IUPAC Name: 3-(cyanomethyl)benzonitrile
• InChI: InChI=1S/C9H6N2/c10-5-4-8-2-1-3-9(6-8)7-11/h1-3,6H,4H2
• InChI Key: OQKZSMMMKYJQJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C#N)CC#N
• Molecular Formula: C9H6N2
• DSSTOX Substance ID: DTXSID80333949
• Molecular Weight: 142.16 g/mol
• CAS RN: 16532-78-8

Description

3-(Cyanomethyl)benzonitrile is a chemical compound with the molecular formula C9H6N2. It is used in laboratory settings and is not recommended for food, drug, pesticide, or biocidal product use.

Synthesis Analysis

The synthesis of 3-(Cyanomethyl)benzonitrile involves nitrilase-mediated biocatalysis reactions. Regioselective nitrilases can hydrolyze only one cyano group of dinitriles into corresponding cyanocarboxylic acids. An interesting result was observed when investigating the regiohydrolysis of Rhodococcus rhodochrous LL100–21 whole cell catalysts harboring nitrilase activity toward 2-(cyanomethyl)benzonitrile, 3-(cyanomethyl)benzonitrile, and 4-(cyanomethyl)benzonitrile.

Molecular Structure Analysis

The molecular structure of 3-(Cyanomethyl)benzonitrile has been studied with Density Functional Theory. The calculated wavenumbers can be well supported by the experimental analysis of the vibrational modes of 4-(3-aminophenyl)benzonitrile.

Chemical Reactions Analysis

Nitrilase-mediated biocatalysis reactions have been continuously arousing wide interests by scholars and entrepreneurs in organic synthesis over the past six decades. Since regioselective nitrilases could hydrolyze only one cyano group of dinitriles into corresponding cyanocarboxylic acids, it becomes particularly appealing to synthetic chemists.

Scientific Research Applications

Synthesis of High-Value Fine Chemicals

3-(Cyanomethyl)benzonitrile: is utilized in the synthesis of high-value fine chemicals through biocatalysis reactions. . This process is particularly valuable as it is challenging to achieve through chemical hydrolysis. .

Pharmaceutical Synthesis

In the pharmaceutical industry, 3-(Cyanomethyl)benzonitrile serves as a precursor in the synthesis of various drugs. . .

Biocatalytic Desymmetrization

The compound is involved in the biocatalytic desymmetrization of prochiral dinitriles. . .

Organic Synthesis Intermediates

As an intermediate in organic synthesis, 3-(Cyanomethyl)benzonitrile contributes to the formation of various organic compounds. . .

Electrochemical Reactions

The electrochemical properties of 3-(Cyanomethyl)benzonitrile make it suitable for use in electrochemical reactions. .

Catalysis Research

3-(Cyanomethyl)benzonitrile: is also significant in catalysis research. .

Mechanism of Action

Target of Action

The primary target of 3-(Cyanomethyl)benzonitrile is nitrilase , an enzyme of the nitrilase superfamily . Nitrilase can catalyze a series of nitriles into corresponding carboxylic acids . This enzyme has been found to have high regio-, chemo- and stereoselectivity .

Mode of Action

3-(Cyanomethyl)benzonitrile interacts with nitrilase in a process known as regioselective hydrolysis . This process involves the hydrolysis of only one cyano group of dinitriles into corresponding cyanocarboxylic acids . The interaction results in changes at the molecular level, leading to the production of specific products with high selectivity .

Biochemical Pathways

The biochemical pathway primarily affected by 3-(Cyanomethyl)benzonitrile is the nitrilase-mediated biocatalysis reaction . This reaction involves the conversion of nitriles into corresponding carboxylic acids with the liberation of ammonia in a one-step reaction . The products of this reaction have excellent regio-, chemo- and stereoselectivity .

Pharmacokinetics

The compound’s interaction with nitrilase suggests that it may be metabolized into carboxylic acids and ammonia

Result of Action

The result of 3-(Cyanomethyl)benzonitrile’s action is the production of corresponding carboxylic acids . This is achieved through the hydrolysis of the cyano group of the compound, a process mediated by nitrilase . The products of this reaction are of interest for a variety of applications, including the synthesis of high-value fine chemicals and pharmaceuticals .

Action Environment

The action of 3-(Cyanomethyl)benzonitrile is influenced by environmental factors such as the presence of nitrilase and the conditions under which the reaction takes place . Nitrilase-mediated biocatalysis reactions are known for their ambient and mild reaction conditions, environmental friendliness, and no by-product generation . These factors can influence the compound’s action, efficacy, and stability.

Future Directions

Future perspectives clearly elucidating the mechanism of regioselectivity and further molecular modifications of regioselective nitrilases integrating within silico technology for industrial applications were discussed. The potential for the development of new synthetic routes and applications for 3-(Cyanomethyl)benzonitrile and related compounds is an exciting area of ongoing research.

Synthesis routes and methods I

Procedure details

To a solution of 9.8 g (200 mmole) of sodium cyanide and 1.61 g (5 mmole) of tetrabutylammonium bromide in 50 ml of water was added a solution of 19.61 g (100 mmole) of α-bromo-m-tolunitrile in 150 ml of dichloromethane. The mixture was stirred at room temperature for 24 hours. To this mixture was added 6.2 ml (100 mmole) of iodomethane. The mixture was stirred at room temperature for 3 hours. The layers were separated and the organic layer was dried over magnesium sulfate and was filtered. The filtrate was evaporated and the residue was triturated with petroleum ether and the insoluble material was collected to give 14.5 g of a white solid, mp-66-9° C.; 100% yield: 1H-NMR (300 MHz, CDCl3) δ (TMS) 3.80-3.90(s, 2H), 7.49-7.72(m, 4H).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

3-Bromomethyl-benzonitrile (150 mg, 0.76 mmol) was dissolved in DMF (2 ml). KCN (55 mg, 0.84 mmol) was dissolved in the minimum amount of water and was added to the reaction. The resulting solution was stirred at 85° C. overnight. The reaction mixture was allowed to cool to room temperature, EtOAc (5 ml) was added, and the solution was washed with saturated NaHCO3 (4×10 ml). The organic layer was dried (MgSO4), filtered and the solvent removed in vacuo to give the title compound.